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Compound of Interest

Compound Name: 1,3-Dibromotetrafluorobenzene

Cat. No.: B073227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point of 1,3-
Dibromotetrafluorobenzene, a crucial physical property for its application in research and
development, particularly in the synthesis of complex organic molecules for medicinal
chemistry and materials science.[1] This document outlines the established boiling point,
presents detailed experimental protocols for its determination, and discusses the significance
of this property in practical applications.

Core Physicochemical Data

The accurate determination of the boiling point is fundamental for the purification, handling, and
reaction design involving 1,3-Dibromotetrafluorobenzene. The properties of this compound
are summarized in the table below for easy reference.
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Property Value Source
Boiling Point 200 °C [11[2][3][41[5]
Molecular Formula CeBrzFa [1]12]
Molecular Weight 307.87 g/mol [1112][3]
Density 2.18 g/mL at 25 °C [31[5]
Refractive Index n20/D 1.516 [3][5]
Appearance (.Zok.)rless to light yellow clear (2]
liquid
CAS Number 1559-87-1 [1][3]

Significance in Research and Drug Development

1,3-Dibromotetrafluorobenzene is a versatile halogenated compound utilized as a key
intermediate in the synthesis of a variety of fluorinated compounds, which are integral to the
development of pharmaceuticals and agrochemicals.[1] Its unique molecular structure,
featuring both bromine and fluorine atoms, allows for diverse applications in synthetic organic
chemistry.[1] The bromine atoms serve as reactive sites for cross-coupling reactions, enabling
the construction of complex molecular architectures, while the fluorine atoms can enhance the
metabolic stability and binding affinity of drug candidates. The boiling point is a critical
parameter for its purification by distillation and for defining the thermal conditions of reactions in
which it is a reactant or a solvent.

Experimental Protocol for Boiling Point
Determination

The following is a detailed methodology for the determination of the boiling point of 1,3-
Dibromotetrafluorobenzene using the Thiele tube method, a common and reliable technique
for small sample volumes.[6]

Apparatus:

e Thiele tube
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o Thermometer (calibrated, with a range up to at least 220 °C)

e Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

e Rubber band or wire for attaching the test tube to the thermometer
e Heating source (e.g., Bunsen burner or heating mantle)

» High-boiling point mineral oil or silicone oil

e Stand and clamp

Procedure:

o Sample Preparation: Fill the small test tube with 1,3-Dibromotetrafluorobenzene to a depth
of approximately 1-2 cm.

o Capillary Tube Insertion: Place the capillary tube, with the sealed end facing upwards, into
the test tube containing the sample.

o Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom
of the test tube should be level with the bulb of the thermometer.

e Thiele Tube Setup: Fill the Thiele tube with a suitable high-boiling point oil to a level just
above the side arm.

e Mounting: Clamp the Thiele tube to a stand and carefully insert the thermometer and test
tube assembly into the oil, ensuring the sample is fully immersed.

o Heating: Gently heat the side arm of the Thiele tube with a slow, even flame or a heating
mantle. The design of the Thiele tube will ensure uniform heating of the oil via convection.

» Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Continue gentle heating until a continuous and rapid stream
of bubbles is observed.
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o Equilibrium: At this point, remove the heat source and allow the apparatus to cool slowly.

» Boiling Point Determination: The boiling point is the temperature at which the stream of
bubbles ceases and the liquid just begins to enter the capillary tube. Record this

temperature.

» Repeat: For accuracy, allow the apparatus to cool further, then reheat to obtain a second

determination.

Logical Workflow for Boiling Point Determination

The following diagram illustrates the logical steps involved in the experimental determination of

the boiling point of 1,3-Dibromotetrafluorobenzene.
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Workflow for Boiling Point Determination
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Caption: Logical workflow for the experimental determination of boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to the Boiling Point of 1,3-
Dibromotetrafluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073227#boiling-point-of-1-3-
dibromotetrafluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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